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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766

This technical guide provides essential information regarding the molecular weight and
chemical formula of Diethyl (1-methylbutyl)malonate, a compound relevant to researchers,
scientists, and professionals in drug development.

Core Physicochemical Data

The fundamental molecular properties of Diethyl (1-methylbutyl)malonate are summarized
below. This compound is identified by the CAS number 117-47-5.[1][2][3]

Property Value
Molecular Formula C12H2204[1][2][3]
Molecular Weight 230.30 g/mol [1][3]

Diethyl sec-amylmalonate, 1-Methylbutylmalonic

Synonyms g
acid diethyl ester[1][3]

It is important to distinguish Diethyl (1-methylbutyl)malonate from a similar compound,
Diethyl ethyl(1-methylbutyl)malonate. The latter has a different chemical structure, identified by
the CAS number 76-72-2, a molecular formula of C14H2604, and a molecular weight of 258.35
g/mol .[4][5]

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of Diethyl (1-
methylbutyl)malonate are typically found in peer-reviewed chemical literature and established
laboratory standard operating procedures. The synthesis generally falls under the category of
malonic ester synthesis, a well-documented method in organic chemistry.

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the compound's name, its
unique identifiers, and its core molecular properties.
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Caption: Logical flow from compound name to its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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